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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Materials Scientists, Chemical Engineers, and Product Development Professionals

This guide provides an objective comparison of Flamestab® NOR 116, a non-halogenated
flame retardant and light stabilizer, against traditional alternatives in polyolefin applications. The
following sections present quantitative performance data, detailed experimental protocols, and
visualizations of key mechanisms and workflows to support material selection and formulation
development.

Overview of NOR 116

Flamestab® NOR 116 is a monomeric N-alkoxy hindered amine (NOR HAS) that functions as a
dual-action additive for polyolefins like polypropylene (PP) and polyethylene (PE).[1][2] Its
primary advantages lie in providing flame retardancy at low concentrations (as low as 1%)
without the use of halogens, which are facing increasing regulatory scrutiny due to
environmental and health concerns.[3][4] Additionally, it offers superior UV and long-term
thermal stability, a characteristic of Hindered Amine Light Stabilizers (HALS).[5][6]

This guide compares NOR 116 against two common classes of alternatives:

e Brominated Flame Retardants (BFRs): Traditional, highly effective flame retardants like
Decabromodiphenyl ether (Deca-BDE).

o Conventional HALS: Standard Hindered Amine Light Stabilizers, such as Chimassorb® 944,
which are benchmarks for UV stabilization but typically lack flame-retardant properties.
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Performance Comparison: Flame Retardancy

NOR 116 functions as a flame retardant through a radical generation mechanism. Upon
heating, it forms nitroxyl and alkyl radicals that interfere with the polymer's combustion cycle in
both the condensed and gas phases. This is distinct from halogenated flame retardants, which
primarily act in the gas phase by releasing halogen radicals to quench the fire.

Quantitative Fire Performance Data

The following table summarizes key flammability metrics for polypropylene (PP) formulations.
Data is compiled from multiple sources to provide a comparative overview.

PP + 1.0% PP + 0.5% PP + High-
Parameter Un-retarded PP S )
NOR 116 Disulfide FR* Loading BFR
Limiting Oxygen ] ]
~17.4% ~22.0%[7] Not Available >28% (Typical)
Index (LOI)
UL 94 Rating ] V-2 [ VTM-2 (for ] )
) Fails o Not Available V-0 (Typical)
(Vertical Burn) thin films)[8]
DIN 4102-1 B2 _
) Fails Pass Pass Pass
(Film)
Burning Length )
>150 mm 95 mm[3] 53 mm[3] Not Applicable
(mm)
Burning Time (s) Burns completely 20 s[3] 10 s[3] Not Applicable

*Note: The Disulfide FR is a novel halogen-free alternative presented for comparison in a
doctoral study.[3] BFR data represents typical performance for established formulations
designed to meet high fire safety standards like UL 94 V-O.

Performance Comparison: UV and Thermal Stability

As a HALS, NOR 116 provides light and heat stability by trapping free radicals generated
during photo-oxidation. This regenerative cycle allows it to provide long-lasting protection at low
concentrations.
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UV & Thermal Stability Data

This table outlines the expected performance of NOR 116 compared to a conventional HALS
stabilizer. Quantitative data for direct comparison is sparse in public literature; therefore,
performance is generalized based on typical HALS behavior.

N PP + 0.5%
Parameter Unstabilized PP PP + 1.0% NOR 116 )
Chimassorb® 944
Tensile Strength
. Poor Good Excellent
Retention
Gloss Retention Poor Good Excellent
N High (significant
Color Stability (AE) ] Low Low
yellowing)
Thermal Stability
Poor Good Good

(Oven Aging)

Experimental Protocols

Detailed methodologies are crucial for interpreting performance data. Below are summaries of
key standardized tests cited in this guide.

Limiting Oxygen Index (LOI) - ASTM D2863 /] ISO 4589-2

This test determines the minimum concentration of oxygen in a flowing mixture of oxygen and
nitrogen that is required to support flaming combustion of a material.

o Apparatus: A heat-resistant glass chimney containing a vertically oriented test specimen.
Gas controls meter the flow of oxygen and nitrogen into the bottom of the chimney.

e Procedure:
o The specimen is mounted inside the chimney.

o A specific oxygen/nitrogen mixture is introduced.
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o The top of the specimen is ignited with a pilot flame.

o The oxygen concentration is adjusted downwards in successive runs until the flame fails to
sustain for a specified time period or length of the specimen.

o Result: The LOI is expressed as the percentage of oxygen required for sustained
combustion.[9][10] A higher LOI value indicates better flame resistance.

UL 94 Vertical Burn Test (V-0, V-1, V-2)

This test assesses the flammability of plastic materials in response to a small open flame under
controlled laboratory conditions.

o Apparatus: A test chamber, a laboratory burner (Tirrill or Bunsen), a timing device, and a
supply of methane gas.

e Procedure:
o Arectangular test specimen (125 x 13 mm) is clamped vertically.

o A calibrated flame is applied to the bottom edge of the specimen for 10 seconds and then
removed.

o The duration of flaming after the first flame application (t1) is recorded.

o Immediately after the flaming ceases, the flame is reapplied for another 10 seconds and
then removed.

o The duration of flaming (t2) and afterglow (t3) are recorded.
o A piece of cotton is placed below the specimen to note if any dripping particles ignite it.

o Result: Materials are classified as V-0, V-1, or V-2 based on afterflame time, afterglow time,
and whether flaming drips ignite the cotton. V-0 is the highest rating, indicating the flame
extinguishes rapidly with no flaming drips.[11][12]

Accelerated Weathering (UV Stability) - ASTM G154
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This practice simulates the damaging effects of long-term outdoor exposure using fluorescent
UV lamps and condensation.

e Apparatus: A fluorescent UV and condensation weathering chamber. UVA-340 lamps are
typically used to simulate the UV portion of sunlight.

e Procedure:
o Test specimens are mounted in the chamber.

o The specimens are exposed to cycles of UV light and moisture (condensation). A common
cycle is 8 hours of UV at 60°C followed by 4 hours of condensation at 50°C.

o The exposure is run for a specified duration (e.g., 500, 1000, or 2000 hours).

o Result: The material's properties (e.g., color change, gloss, tensile strength, impact
resistance) are measured before and after exposure to determine the retention of properties
and overall durability.

Mandatory Visualizations
Mechanism of Action and Experimental Workflows

The following diagrams, generated using DOT language, illustrate key processes related to
NOR 116 performance and testing.
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Caption: Proposed dual-action flame retardancy mechanism of NOR 116.

Experimental Workflow: UL 94 Vertical Burn Test
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Caption: Standardized workflow for the UL 94 vertical flame test.

Conclusion

Flamestab® NOR 116 presents a compelling multifunctional additive for polyolefin applications,
offering a halogen-free solution for flame retardancy combined with effective UV and thermal
stabilization.

e As a Flame Retardant: NOR 116 is effective at low loadings, particularly for achieving
classifications like UL 94 V-2 in thin applications and passing standards such as DIN 4102-
B2. It successfully elevates the Limiting Oxygen Index of polypropylene. However, for
applications requiring the highest level of flame retardancy (UL 94 V-0), traditional
brominated or phosphorus-based systems at higher loadings typically show superior
performance in terms of self-extinguishing properties.

o As a Stabilizer: Its performance is characteristic of high-efficiency HALS, providing robust
protection against degradation from UV light and heat, thereby extending the service life of
polymer products in demanding environments.

The selection of NOR 116 versus traditional alternatives depends on the specific performance
requirements, regulatory context, and desired end-product properties. It is an excellent
candidate for applications where moderate flame retardancy is required alongside long-term
durability, and where the elimination of halogens is a primary objective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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